2-(5-oxopyrrolidin-2-yl)butanoic acid
Overview
Description
2-(5-oxopyrrolidin-2-yl)butanoic acid, also known as 5-oxoproline or pyroglutamic acid, is an organic compound that has many potential applications in scientific research. It is a cyclic compound of five carbon atoms, four of which are in a five-membered ring and one that is a side chain. This compound is found in nature and is also synthesized in the laboratory for research purposes. It is a versatile compound that can be used in many different types of experiments.
Scientific Research Applications
5-Oxoproline has a wide range of applications in scientific research. It has been used in a variety of experiments related to enzyme activity, protein structure, and drug development. It has also been used as a model compound to study the structure and function of proteins. Additionally, 2-(5-oxopyrrolidin-2-yl)butanoic acid has been used to study the effects of oxidative stress on cells.
Mechanism of Action
5-Oxoproline is a cyclic compound that can interact with proteins in several ways. It can form hydrogen bonds with amino acid side chains, and it can act as an electron acceptor or donor. It can also bind to specific sites on proteins and act as an inhibitor or activator.
Biochemical and Physiological Effects
5-Oxoproline has been studied for its potential effects on biochemical and physiological processes. Studies have shown that it can inhibit the activity of certain enzymes, such as those involved in glycolysis and the pentose phosphate pathway. It has also been shown to affect the activity of certain proteins, such as those involved in cell signaling pathways. Additionally, 2-(5-oxopyrrolidin-2-yl)butanoic acid has been shown to affect the activity of certain transcription factors, which can alter gene expression.
Advantages and Limitations for Lab Experiments
The use of 2-(5-oxopyrrolidin-2-yl)butanoic acid in laboratory experiments has several advantages. It is a relatively stable compound that can be easily synthesized in the laboratory. Additionally, it can be used to study the structure and function of proteins, as well as the effects of oxidative stress on cells. However, there are some limitations to the use of this compound in laboratory experiments. It is not always possible to accurately measure the concentration of the compound in solution, which can lead to inaccurate results. Additionally, it is not always possible to obtain pure this compound, which can lead to contamination of the sample.
Future Directions
There are a number of potential future directions for the use of 2-(5-oxopyrrolidin-2-yl)butanoic acid in scientific research. It could be used to study the effects of oxidative stress on cells, as well as the structure and function of proteins. Additionally, it could be used to study the effects of certain drugs on biochemical and physiological processes. Furthermore, this compound could be used to study the effects of certain mutations on proteins, and to develop new drugs and therapies. Finally, it could be used to study the effects of aging on cells and proteins, and to develop new treatments for age-related diseases.
Synthesis Methods
The synthesis of 2-(5-oxopyrrolidin-2-yl)butanoic acid is based on the reaction of an aldehyde with a hydrazide. The reaction is performed in an acidic medium, typically with hydrochloric acid, and the resulting product is this compound. The reaction is reversible and can be used to produce this compound from other compounds. The reaction can also be used to synthesize other compounds, such as this compound derivatives.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(5-oxopyrrolidin-2-yl)butanoic acid involves the reaction of a pyrrolidinone derivative with a butanoic acid derivative.", "Starting Materials": [ "5-oxopyrrolidin-2-one", "4-bromobutanoic acid", "Sodium hydride", "Dimethylformamide", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: Preparation of 5-oxopyrrolidin-2-one by reacting pyrrolidine with ethyl acetoacetate in the presence of sodium ethoxide.", "Step 2: Preparation of 4-bromobutanoic acid by reacting butyric acid with phosphorus tribromide.", "Step 3: Preparation of the intermediate by reacting 5-oxopyrrolidin-2-one with 4-bromobutanoic acid in the presence of sodium hydride and dimethylformamide.", "Step 4: Hydrolysis of the intermediate with methanol and sodium hydroxide to obtain the final product, 2-(5-oxopyrrolidin-2-yl)butanoic acid.", "Step 5: Purification of the final product by recrystallization from diethyl ether." ] } | |
| 1782592-14-6 | |
Molecular Formula |
C8H13NO3 |
Molecular Weight |
171.2 |
Purity |
95 |
Origin of Product |
United States |
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